Cas no 2229555-94-4 (3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine)

• Product Name: 3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229555-94-4
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 5910142
• PubChem ID: 165852576
• Update Time: 2025-08-05

3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine
• 2229555-94-4
• EN300-1944142

• Inchi： 1S/C8H13F2N3/c1-2-13-6-7(5-12-13)8(9,10)3-4-11/h5-6H,2-4,11H2,1H3
• InChI Key： ZXGZEHWHGNLAQF-UHFFFAOYSA-N
• SMILES： FC(C1C=NN(CC)C=1)(CCN)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine

Professional Introduction to Compound with CAS No. 2229555-94-4 and Product Name: 3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine

The compound with the CAS number 2229555-94-4 and the product name 3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties. The molecular structure, characterized by the presence of a pyrazole ring and fluoro-substituted propylamine moiety, positions it as a promising candidate for further exploration in therapeutic applications.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from pyrazole scaffolds. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of fluorine atoms into the molecular framework often enhances the metabolic stability and binding affinity of these compounds, making them more suitable for drug development. The specific arrangement of functional groups in 3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine suggests potential interactions with biological targets that could be exploited for therapeutic benefit.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications that can fine-tune its pharmacological profile. The ethyl group attached to the pyrazole ring introduces a degree of lipophilicity, while the fluoro-substituted propylamine moiety enhances solubility and bioavailability. These features are particularly important in drug design, as they can influence how the compound is absorbed, distributed, metabolized, and excreted (ADME) within the body. Current research indicates that such structural characteristics can lead to improved pharmacokinetic properties, which are crucial for the efficacy and safety of a drug candidate.

The pyrazole core of 3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine has been extensively studied for its potential to interact with various biological receptors and enzymes. For instance, pyrazole derivatives have shown promise in inhibiting enzymes involved in cancer progression, such as kinases and cyclases. The fluoro-substitution at the 3-position of the propyl chain further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to target proteins. This has led to investigations into its potential role in developing treatments for diseases like oncology and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled more precise predictions of how compounds like 3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine will behave in biological systems. Molecular docking studies have been particularly useful in identifying potential binding sites on target proteins. These studies suggest that this compound may interact with receptors involved in pain modulation and inflammation, making it a candidate for developing novel therapeutics in these areas. Additionally, computational modeling has helped optimize its structure to improve pharmacological activity while minimizing off-target effects.

In vitro experiments have begun to elucidate the mechanism of action for 3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine. Initial studies indicate that it may exert its effects by modulating intracellular signaling pathways associated with disease processes. For example, researchers have observed reductions in pro-inflammatory cytokine production when cells were treated with this compound, suggesting potential anti-inflammatory activity. Further investigations are needed to fully understand its mechanism of action and to identify any possible side effects or interactions with other drugs.

The synthesis of 3-(1-ethyl-1H-pyrazol-4-yl)-3,3-difluoropropan-1-amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as condensation, fluorination, and amination, each requiring precise control to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. This has opened up new possibilities for drug discovery and development.

The potential applications of 3-(1ethyl-H-pyrazol4-yI)-33difluoropropan-l-am ine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals as well. For instance, derivatives of this compound could be developed as novel pesticides or herbicides due to their ability to interact with biological targets in pests while minimizing harm to non-target organisms.

As research continues into 2229555_94_4, it is likely that new applications will be discovered. The combination of computational modeling tools with experimental techniques provides a powerful framework for exploring its full potential across multiple disciplines including medicine agriculture industry . This interdisciplinary approach underscores how advances made within one field can have far-reaching implications elsewhere.